Cas no 93904-66-6 (1H-Inden-4-ol,2,3-dihydro-7-methoxy-3,3-dimethyl-)
93904-66-6 structure
Product name:1H-Inden-4-ol,2,3-dihydro-7-methoxy-3,3-dimethyl-
1H-Inden-4-ol,2,3-dihydro-7-methoxy-3,3-dimethyl- Properties
Names and Identifiers
-
- 1H-Inden-4-ol,2,3-dihydro-7-methoxy-3,3-dimethyl-
- 7-methoxy-3,3-dimethyl-1,2-dihydroinden-4-ol
- 7-methoxy-3,3-dimethylindan-4-ol
- EINECS 299-806-5
- 93904-66-6
- DTXSID80239876
- 7-Methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-4-ol
- NS00039750
-
- Inchi： InChI=1S/C12H16O2/c1-12(2)7-6-8-10(14-3)5-4-9(13)11(8)12/h4-5,13H,6-7H2,1-3H3
- InChIKey： CVXVMAKCTVIFGM-UHFFFAOYSA-N
- SMILES： CC1(CCC2=C(C=CC(=C21)O)OC)C
Computed Properties
- 精确分子量: 192.115
- 同位素质量: 192.115
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 2
- 重原子数量: 14
- 可旋转化学键数量: 1
- 复杂度: 212
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 3.2
- 拓扑分子极性表面积: 29.5Ų
Experimental Properties
- Density: 1.071
- Boiling Point: 313.6°Cat760mmHg
- 闪点: 157.8°C
- Refractive Index: 1.54
1H-Inden-4-ol,2,3-dihydro-7-methoxy-3,3-dimethyl- Literature
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Hazel A. Sparkes,Paul R. Raithby,Eric Clot,Gregory P. Shields,James A. Chisholm,Frank H. Allen CrystEngComm, 2006,8, 563-570
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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